Cas no 1807158-41-3 (Ethyl 2-cyano-6-fluoro-4-hydroxyphenylacetate)

• Product Name: Ethyl 2-cyano-6-fluoro-4-hydroxyphenylacetate
• CAS No: 1807158-41-3
• MF: C₁₁H₁₀FNO₃
• MW: 223.200406551361
• CID: 4796793
• Update Time: 2025-06-13

Ethyl 2-cyano-6-fluoro-4-hydroxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-6-fluoro-4-hydroxyphenylacetate

• Inchi： 1S/C11H10FNO3/c1-2-16-11(15)5-9-7(6-13)3-8(14)4-10(9)12/h3-4,14H,2,5H2,1H3
• InChI Key： LPCCPFDXEOUWET-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(C#N)=C1CC(=O)OCC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 1.5
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 2-cyano-6-fluoro-4-hydroxyphenylacetate

Research Brief on Ethyl 2-cyano-6-fluoro-4-hydroxyphenylacetate (CAS: 1807158-41-3) in Chemical Biology and Pharmaceutical Applications

Ethyl 2-cyano-6-fluoro-4-hydroxyphenylacetate (CAS: 1807158-41-3) is a fluorinated phenylacetate derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation. Recent studies highlight its role in the development of novel therapeutic agents, with a focus on its unique chemical properties that enable selective interactions with biological targets.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's utility as a precursor in the synthesis of kinase inhibitors. The research demonstrated that the cyano and fluoro substituents on the phenyl ring enhance binding affinity to ATP-binding pockets in kinases, making it a promising scaffold for anticancer drug development. The study further revealed that Ethyl 2-cyano-6-fluoro-4-hydroxyphenylacetate exhibits improved metabolic stability compared to non-fluorinated analogs, a critical factor in drug candidate optimization.

In addition to its pharmacological potential, the compound has been investigated for its synthetic versatility. A recent Organic Letters publication (2024) detailed a novel one-pot cascade reaction using Ethyl 2-cyano-6-fluoro-4-hydroxyphenylacetate to construct complex heterocyclic frameworks. This methodology offers a streamlined approach to generating diverse chemical libraries for high-throughput screening, addressing the growing demand for structurally diverse compounds in drug discovery pipelines.

Ongoing research at several academic and industrial laboratories is exploring the compound's potential in addressing antibiotic resistance. Preliminary results suggest that derivatives of Ethyl 2-cyano-6-fluoro-4-hydroxyphenylacetate exhibit activity against multidrug-resistant bacterial strains, possibly through inhibition of efflux pump proteins. These findings were presented at the 2024 American Chemical Society National Meeting, though peer-reviewed publication is pending.

From a safety and scalability perspective, recent process chemistry studies have focused on optimizing the synthesis of Ethyl 2-cyano-6-fluoro-4-hydroxyphenylacetate. A 2023 patent application (WO202318765A1) describes an improved manufacturing process that reduces hazardous byproducts while maintaining high yield (>85%). This advancement addresses one of the key challenges in translating laboratory-scale synthesis to industrial production of this valuable intermediate.

Looking forward, the unique structural features of Ethyl 2-cyano-6-fluoro-4-hydroxyphenylacetate position it as a versatile building block for next-generation therapeutics. Current research directions include its incorporation into PROTACs (proteolysis targeting chimeras) and other targeted protein degradation platforms. The compound's ability to serve as a linker between target-binding and E3 ligase-recruiting moieties makes it particularly valuable in this emerging therapeutic modality.